Cas no 1428118-40-4 (2-(1R,2S)-1-Ethyl-2-(phenylmethoxy)propylhydrazinecarboxaldehyde)

• Product Name: 2-(1R,2S)-1-Ethyl-2-(phenylmethoxy)propylhydrazinecarboxaldehyde
• CAS No: 1428118-40-4
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 4733503
• Update Time: 2025-07-22

2-(1R,2S)-1-Ethyl-2-(phenylmethoxy)propylhydrazinecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• N'-((2S,3R)-2-(benzyloxy)pentan-3-yl)formohydrazide
• Hydrazinecarboxaldehyde, 2-[(1R,2S)-1-ethyl-2-(phenylmethoxy)propyl]-
• Posaconazole Impurity 45 Oxalate
• posaconazole impurity 64
• 2-(1R,2S)-1-Ethyl-2-(phenylmethoxy)propylhydrazinecarboxaldehyde

• Inchi： 1S/C13H20N2O2/c1-3-13(15-14-10-16)11(2)17-9-12-7-5-4-6-8-12/h4-8,10-11,13,15H,3,9H2,1-2H3,(H,14,16)/t11-,13+/m0/s1
• InChI Key： LNEGZKZTVLXZFX-WCQYABFASA-N
• SMILES： N(C=O)N[C@H](CC)[C@@H](OCC1=CC=CC=C1)C

Additional information on 2-(1R,2S)-1-Ethyl-2-(phenylmethoxy)propylhydrazinecarboxaldehyde

Introduction to 2-(1R,2S)-1-Ethyl-2-(phenylmethoxy)propylhydrazinecarboxaldehyde (CAS No. 1428118-40-4)

2-(1R,2S)-1-Ethyl-2-(phenylmethoxy)propylhydrazinecarboxaldehyde, identified by its Chemical Abstracts Service (CAS) number 1428118-40-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the hydrazinecarboxaldehyde class, characterized by its unique structural and functional properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The molecular structure of 2-(1R,2S)-1-Ethyl-2-(phenylmethoxy)propylhydrazinecarboxaldehyde incorporates a chiral center at the (1R,2S) configuration, which is critical for its pharmacological activity. The presence of an ethyl group at the 1-position and a phenylmethoxy group at the 2-position contributes to its complex reactivity and potential applications in drug development. This compound’s aldehyde functionality further enhances its utility as a building block in organic synthesis, enabling the formation of various pharmacophores essential for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of chiral hydrazine derivatives due to their role in asymmetric synthesis and their potential as pharmacological intermediates. The stereochemistry of 2-(1R,2S)-1-Ethyl-2-(phenylmethoxy)propylhydrazinecarboxaldehyde has been extensively studied to understand its interaction with biological targets. Research has demonstrated that the specific arrangement of substituents in this molecule can influence its binding affinity and metabolic stability, making it a promising candidate for further exploration in drug discovery.

One of the most compelling aspects of 2-(1R,2S)-1-Ethyl-2-(phenylmethoxy)propylhydrazinecarboxaldehyde is its versatility in synthetic chemistry. The hydrazinecarboxaldehyde moiety allows for facile condensation reactions with various carbonyl compounds, leading to the formation of Schiff bases and other heterocyclic structures. These derivatives have shown promise in multiple therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The phenylmethoxy group further enhances the compound’s reactivity, enabling additional functionalization strategies that can tailor its biological properties.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profiles of compounds like 2-(1R,2S)-1-Ethyl-2-(phenylmethoxy)propylhydrazinecarboxaldehyde with greater accuracy. Molecular modeling studies have revealed that this compound exhibits favorable solubility and bioavailability characteristics, which are crucial for its potential use in clinical settings. Additionally, computational toxicology has been employed to assess the safety profile of this molecule, providing valuable insights into its potential side effects and interactions with biological systems.

The synthesis of CAS No. 1428118-40-4 involves multi-step organic transformations that require precise control over reaction conditions to achieve high enantiomeric purity. Modern synthetic methodologies, such as asymmetric hydrogenation and chiral auxiliary-assisted reactions, have been employed to optimize the production process. These techniques not only improve yield but also ensure that the final product meets stringent quality standards required for pharmaceutical applications.

In conclusion, 2-(1R,2S)-1-Ethyl-2-(phenylmethoxy)propylhydrazinecarboxaldehyde represents a significant advancement in medicinal chemistry due to its unique structural features and versatile synthetic capabilities. Its chiral configuration and functional groups make it an attractive scaffold for developing novel therapeutic agents with improved efficacy and safety profiles. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in the discovery and development of next-generation pharmaceuticals.